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Compound of Interest

Compound Name: Ferulenol

Cat. No.: B560370 Get Quote

This guide provides best practices for the safe handling and disposal of Ferulenol, addressing

common questions and concerns that researchers, scientists, and drug development

professionals may encounter during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Ferulenol and what are its primary hazards?

Ferulenol is a prenylated derivative of 4-hydroxycoumarin extracted from plants of the Ferula

genus.[1][2] It is known for its biological activities, including antimycobacterial and antitumor

effects.[3][4] However, it is also associated with significant hazards. In animal models, acute

exposure to Ferulenol has been shown to cause marked hypoprothrombinemia (a blood

clotting disorder) and hemorrhagic toxicity.[1][5] It is considered a toxic compound and should

be handled with appropriate safety precautions.

Q2: How should I properly store Ferulenol?

Ferulenol should be stored as a solid at -20°C.[1] If dissolved in a solvent such as DMSO, it is

recommended to use the solution soon after preparation, as long-term storage of the solution is

not advised.[1]

Q3: What are the recommended procedures for handling solid Ferulenol?
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Due to its toxicity, solid Ferulenol should be handled in a designated area, such as a chemical

fume hood, to avoid inhalation of any dust particles. Personal Protective Equipment (PPE),

including a lab coat, safety glasses with side shields, and chemical-resistant gloves, must be

worn at all times.

Q4: How do I prepare a solution of Ferulenol?

Ferulenol is soluble in DMSO.[1] To prepare a solution, follow the experimental protocol below.

All work should be conducted in a chemical fume hood.

Q5: What should I do in case of a Ferulenol spill?

In the event of a spill, it is crucial to follow established laboratory safety protocols for hazardous

materials. A general spill response workflow is provided in the diagrams section below. Isolate

the area and ensure you are wearing appropriate PPE before attempting to clean the spill. For

a small spill of solid Ferulenol, carefully sweep it up, avoiding dust generation, and place it in a

sealed container for disposal. For a liquid spill, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed container for disposal.

Q6: How should I dispose of Ferulenol waste?

All Ferulenol waste, including unused solid compound, solutions, and contaminated materials

(e.g., pipette tips, gloves), must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of Ferulenol down

the drain or in regular trash.

Quantitative Data
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Property Value Source

Molecular Formula C24H30O3 [1][6]

Molecular Weight 366.5 g/mol [1][6]

CAS Number 6805-34-1 [1][6]

Physical Appearance Solid [1]

Storage Temperature -20°C [1]

Solubility Soluble in DMSO [1]

Acute LD50 (mice, oral) 2,100 mg/kg [5]

Acute LD50 (mice,

intraperitoneal)
319 mg/kg [5]

Experimental Protocols
Protocol for Preparation of a Ferulenol Solution in DMSO

Preparation: Ensure all necessary equipment, including the Ferulenol solid, DMSO,

appropriate vials, and pipettes, are inside a chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves, and

safety glasses with side shields.

Weighing: Tare a suitable vial on an analytical balance. Carefully weigh the desired amount

of solid Ferulenol into the vial.

Dissolving: Add the calculated volume of DMSO to the vial to achieve the desired

concentration.

Mixing: Gently vortex or sonicate the vial until the Ferulenol is completely dissolved.

Storage: If not for immediate use, store the solution at -20°C, but it is recommended to use it

as soon as possible.[1]
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Waste Disposal: Dispose of all contaminated materials (e.g., weigh paper, pipette tips) as

hazardous chemical waste.

Visualizations

Preparation Handling Solid Ferulenol Experimental Use Cleanup and Disposal

Start Don Appropriate PPE
(Lab coat, gloves, safety glasses)

Set up work area in
chemical fume hood Weigh Ferulenol Dissolve in DMSO Perform Experiment Decontaminate work area Dispose of waste as

hazardous material End
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Caption: Workflow for the safe handling of Ferulenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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